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Compound of Interest

Compound Name: 16:0-18:1 PG-d31

Cat. No.: B1421392 Get Quote

Essential Safety & Handling Guide for 16:0-18:1
PG-d31
This guide provides immediate safety, handling, and disposal protocols for 16:0-18:1 PG-d31,

catering to researchers, scientists, and drug development professionals. The following

procedures are designed to ensure the safe and effective use of this compound in a laboratory

setting.

Product Information and Physical Properties
16:0-18:1 PG-d31, or 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium

salt), is a deuterated phospholipid. It is commonly used as an internal standard in lipidomic

analyses.[1] This compound is available in both a powder form and dissolved in chloroform.

The deuterated fatty acid component may experience some exchange of deuteriums at the

alpha carbon to the carbonyl group.[2][3][4]
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Property Information

Chemical Name
1-palmitoyl-d31-2-oleoyl-sn-glycero-3-[phospho-

rac-(1-glycerol)] (sodium salt)

Molecular Formula C₄₀H₄₅D₃₁NaO₁₀P

Molecular Weight 802.18 g/mol [1]

CAS Number 327178-87-0[1]

Form Powder[1] or liquid (in chloroform)

Storage Temperature -20°C[1]

Purity >99%

Personal Protective Equipment (PPE)
The required personal protective equipment depends on the physical form of the compound

being handled. The chloroform solution presents greater hazards due to the solvent.
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Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of 16:0-18:1 PG-
d31.
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Powder Form:
Storage: Store in a tightly sealed glass container with a Teflon-lined cap at -20°C.[8]

Handling: Before use, allow the container to warm to room temperature to prevent

condensation.[8] Avoid creating dust. After dispensing, tightly reseal the container and return

it to -20°C storage.

Chloroform Solution:
Storage: Store in a tightly sealed glass container with a Teflon-lined cap at -20°C, under an

inert atmosphere (e.g., argon or nitrogen).[8]

Handling: Use only in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of vapors.[7] Keep away from heat and sources of ignition. Ground/bond container

and receiving equipment to prevent electrostatic discharge.[6]

First Aid Measures
Exposure Route Powder Chloroform Solution

Inhalation

Move person to fresh air. If not

breathing, give artificial

respiration.[9]

Move person to fresh air. If not

breathing, give artificial

respiration. Consult a

physician.[7]

Skin Contact
Wash off with soap and plenty

of water.[9]

Wash off with soap and plenty

of water. Take victim

immediately to hospital.

Consult a physician.[7]

Eye Contact
Flush eyes with water as a

precaution.[9]

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.[7]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.[9]

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Consult a

physician.[7]
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Disposal Plan
Dispose of 16:0-18:1 PG-d31 and its containers in accordance with local, state, and federal

regulations.

Unused Product (Powder): For small quantities, sweep up, place in a suitable container for

disposal. Avoid dust formation.

Unused Product (Chloroform Solution): Absorb with an inert material and dispose of as

hazardous waste.[5] Do not allow to enter drains.[5]

Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials as

hazardous waste.

Experimental Workflow: Safe Handling of 16:0-18:1
PG-d31
The following diagram outlines the procedural steps for the safe handling of 16:0-18:1 PG-d31
from receipt to disposal.
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Safe Handling Workflow for 16:0-18:1 PG-d31
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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